Cas no 58880-41-4 (2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic Acid)

• Product Name: 2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic Acid
• CAS No: 58880-41-4
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 1612417
• PubChem ID: 3041939
• Update Time: 2025-04-21

2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic acid
• TAI 255
• 2-(3-Chloro-4-isobutylphenyl)propionic acid
• Propionic acid, 2-(3-chloro-4-isobutylphenyl)-
• AC1MIC9N
• CTK8J4854
• LS-124560
• DTXSID70974380
• DB-301752
• 58880-41-4
• Benzeneacetic acid, 3-chloro-alpha-methyl-4-(2-methylpropyl)-
• 2-[3-chloro-4-(2-methylpropyl)phenyl]propanoic Acid

• Inchi： 1S/C13H17ClO2/c1-8(2)6-11-5-4-10(7-12(11)14)9(3)13(15)16/h4-5,7-9H,6H2,1-3H3,(H,15,16)
• InChI Key： ZHJFTHAIVITSPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C)C)C(C(=O)O)C

Computed Properties

• Exact Mass: 240.09181
• Monoisotopic Mass: 240.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3